Cas no 7361-28-6 ((3S)-3-amino-4-ethoxy-4-oxobutanoic acid)

• Product Name: (3S)-3-amino-4-ethoxy-4-oxobutanoic acid
• CAS No: 7361-28-6
• MF: C₆H₁₁NO₄
• MW: 161.155842065811
• MDL: MFCD08275775
• CID: 978231
• PubChem ID: 107498
• Update Time: 2025-04-19

(3S)-3-amino-4-ethoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-ethoxy-4-oxobutanoic acid
• (S)-aspartic acid ethyl ester
• ETHYL ASPARTATE
• (3S)-3-amino-4-ethoxy-4-oxobutanoic acid

• MDL： MFCD08275775
• Inchi： 1S/C6H11NO4/c1-2-11-6(10)4(7)3-5(8)9/h4H,2-3,7H2,1H3,(H,8,9)
• InChI Key： WXFCDLWCQIARFW-UHFFFAOYSA-N
• SMILES： CCOC(C(CC(=O)O)N)=O

Computed Properties

• Exact Mass: 161.06883
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 89.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives